beta-Damascenone-d4

• Molecular Formula: C13H18O
• Molecular Weight: 194.31 g/mol
• InChI: InChI=1S/C13H18O/c1-5-7-11(14)12-10(2)8-6-9-13(12,3)4/h5-8H,9H2,1-4H3/b7-5+/i1D3,7D
• InChIKey: POIARNZEYGURDG-ZMHYPNJUSA-N

β-Damascenone-d4 Procurement & Analytical Specifications

β-Damascenone-d4 (CAS: 217482-71-8) is a deuterium-labeled stable isotope analog of the C13-norisoprenoid aroma compound β-damascenone, wherein four hydrogen atoms are replaced by deuterium (molecular formula: C13H14D4O; molecular weight: 194.31) . It is employed as an internal standard (IS) in stable isotope dilution assays (SIDA) for the quantitative analysis of β-damascenone across diverse matrices including wine, beer, spirits, and food products [1]. As a procurement entity, it serves exclusively as an analytical reference material and is not intended for sensory, flavoring, or therapeutic applications .

Workflow Stable isotope dilution assay (SIDA)

Selection Deuterated internal standard (ISTD) for β-damascenone

Use Context GC-MS quantification in beverages and food matrices

• [1] Petrozziello, M., et al. (2012). Quantification by solid phase micro extraction and stable isotope dilution assay of norisoprenoid compounds in red wines obtained from Piedmont rare varieties. Food Chemistry, 135(4), 2483–2489. View Source

β-Damascenone-d4: Non-Deuterated Standard Substitution Risks

The substitution of β-damascenone-d4 with non-deuterated β-damascenone or structurally dissimilar internal standards (e.g., 3-octanol or β-ionone-d3) in SPME-GC-MS workflows is not analytically equivalent and introduces significant quantitative error. Non-deuterated standards co-elute with the native analyte and cannot be resolved via mass spectrometry, rendering them unsuitable for internal standard correction [1]. While structurally similar deuterated standards (e.g., β-ionone-d3) are employed within the same norisoprenoid analytical panels, they exhibit distinct matrix-specific partitioning behavior during headspace solid-phase microextraction (HS-SPME) and disparate chromatographic retention indices, which precludes their use as direct surrogates for β-damascenone quantification [2]. The use of β-damascenone-d4 as the exact isotopic homologue ensures identical extraction efficiency, matrix effects, and ionization efficiency, thereby delivering the rigorous analytical accuracy required for SIDA [3].

Target ISTD (β-Damascenone-d4)

Potential Substitute

Mass differentiation

+4 Da shift, co-elution with native analyte

Unlabeled β-damascenone: no mass shift, indistinguishable via MS

Extraction & matrix behavior

Identical HS-SPME partitioning and ionization efficiency

d3-β-ionone: distinct partitioning, different retention index

Quantification reliability

Matrix-matched correction; reported accuracy within SIDA limits

3-octanol: recovery variability 81–119%, may compromise reproducibility

• [1] Williams, C., et al. (2020). Comparison of an Offline SPE–GC–MS and Online HS–SPME for the Analysis of Volatile Compounds in Wine. Foods, 9(12), 1811. View Source
• [2] Scharf, S., et al. (2026). Development of an Assay for C13-Norisoprenoid Analysis in Riesling Wine. Analytica, 7(2), 29. View Source
• [3] Garbe, L. A., et al. (2011). The Power of Stable Isotope Dilution Assays in Brewing. BrewingScience, 64(3/4), 26-34. View Source

β-Damascenone-d4: Quantitative Evidence Guide

Calibration Linearity in Wine by HS-SPME-GC-MS

In a validated HS-SPME-GC-MS method developed for German Riesling wine analysis, β-damascenone-d4 served as the internal standard for the quantification of β-damascenone. The calibration curve for β-damascenone exhibited a linear range of 0.1–10.5 µg/L [1]. While the deuterated analog d6-TDN was used as the internal standard for TDN quantification within the same assay, the use of β-damascenone-d4 for its specific target analyte is mandatory to correct for matrix-specific extraction and ionization variations that structurally dissimilar internal standards (e.g., TDN-d6 or β-ionone-d3) cannot accurately compensate for [2].

Calibration Linearity

Cross-study comparable

0.1–10.5 µg/L

Supports quantification across typical beverage concentrations

HS-SPME-GC-MS of Riesling wine; linear range validated for β-damascenone

Evidence Dimension	Calibration Linear Range
Target Compound Data	0.1–10.5 µg/L
Comparator Or Baseline	d6-TDN (internal standard for TDN); β-ionone-d3 (internal standard for β-ionone) — no quantitative cross-analyte correction possible
Quantified Difference	Not applicable for cross-analyte substitution; structurally dissimilar internal standards yield inaccurate quantification due to differential matrix effects and extraction efficiency
Conditions	HS-SPME-GC-MS analysis of Riesling wine; method validated for C13-norisoprenoid profiling

Why This Matters

Procurement of β-damascenone-d4 ensures access to a validated linear range that supports accurate quantification across concentrations typically encountered in wine and beverage analysis, a parameter not transferable to other deuterated internal standards.

• [1] Birk, F., et al. (2024). Aroma Potential of German Riesling Winegrapes during Late-Stage Ripening. Beverages, 10(3), 77. View Source
• [2] Scharf, S., et al. (2026). Development of an Assay for C13-Norisoprenoid Analysis in Riesling Wine and Its Application to Simulated Aging by Acidic Hydrolysis Using Response Surface Methodology. Analytica, 7(2), 29. View Source

Matrix Effect Compensation in Alcoholic Beverages

In quantitative GC-MS analysis of β-damascenone in alcoholic beverages, the use of a deuterated internal standard such as β-damascenone-d4 is required to correct for matrix-induced signal suppression [1]. While non-deuterated internal standards (e.g., 3-octanol) have been shown to produce recovery values ranging from 81% to 119% across different wine matrices, this variability reflects incomplete compensation of extraction and ionization inefficiencies [2]. In contrast, the application of β-damascenone-d4 in an optimized SIDA method for norisoprenoid quantification in red wines demonstrated consistent and accurate quantification across multiple rare Piedmont grape varieties, confirming effective mitigation of ethanol content-dependent extraction variability [3].

Matrix Effect Compensation

Class-level inference

Deuterated ISTD: consistent accuracy
Non‑deuterated IS: recovery 81–119%

Non‑deuterated IS may introduce up to 19% variability

Red wine matrices; ethanol content affects SPME extraction efficiency

Evidence Dimension	Matrix Effect Compensation
Target Compound Data	Accurate quantification across multiple wine matrices with varying ethanol content
Comparator Or Baseline	3-octanol (non-deuterated internal standard): recovery range 81–119%
Quantified Difference	Recovery variability with non-deuterated IS: ±19% relative to nominal; SIDA with deuterated IS yields consistent accuracy with <5% RSD for replicate analyses
Conditions	HS-SPME-GC-MS analysis of red wine; stable isotope dilution assay

Why This Matters

Procurement of β-damascenone-d4 enables laboratories to achieve precise quantitative results in complex alcoholic beverage matrices where non-deuterated internal standards introduce up to 19% recovery variability, compromising data reproducibility and method robustness.

• [1] Garbe, L. A., et al. (2011). The Power of Stable Isotope Dilution Assays in Brewing. BrewingScience, 64(3/4), 26-34. View Source
• [2] Williams, C., et al. (2020). Comparison of an Offline SPE–GC–MS and Online HS–SPME for the Analysis of Volatile Compounds in Wine. Foods, 9(12), 1811. View Source
• [3] Petrozziello, M., et al. (2012). Quantification by solid phase micro extraction and stable isotope dilution assay of norisoprenoid compounds in red wines obtained from Piedmont rare varieties. Food Chemistry, 135(4), 2483–2489. View Source

SRM Selectivity for Co-Eluting Norisoprenoids

In a recently developed HS-SPME-GC-MS/MS assay for C13-norisoprenoid analysis in Riesling wine, β-damascenone-d4 was employed as one of four deuterated internal standards (alongside d6-TDN, d5-vitispiranes, and d3-β-ionone) to enable relative quantification of over 40 compounds [1]. The method established selective reaction monitoring (SRM) transitions for all targeted norisoprenoids using representative labeled and unlabeled standards. The use of β-damascenone-d4 specifically ensures chromatographic co-elution with native β-damascenone while providing a distinct mass shift (m/z +4) for unambiguous MS/MS differentiation, a capability not afforded by structurally distinct deuterated analogs such as d3-β-ionone or d6-TDN .

SRM Selectivity

Supporting evidence

+4 Da shift, co‑elution

Ensures unambiguous analyte identification in complex norisoprenoid profiles

HS-SPME-GC-MS/MS, DB-Wax column; distinct SRM transitions vs. d3-β-ionone

Evidence Dimension	Mass Spectrometric Resolution and Co-Elution Fidelity
Target Compound Data	Exact mass shift of +4 Da; co-elution with native β-damascenone
Comparator Or Baseline	d3-β-ionone (internal standard for β-ionone) — differential retention time and distinct SRM transitions
Quantified Difference	Structural homolog vs. heterolog: β-damascenone-d4 provides perfect chromatographic alignment; d3-β-ionone elutes at distinct retention time and cannot substitute for β-damascenone quantification
Conditions	HS-SPME-GC-MS/MS with SRM detection; 30 m × 0.25 mm DB-Wax column

Why This Matters

Procurement of β-damascenone-d4 ensures access to the precise isotopic homologue required for SRM-based quantification, enabling unambiguous analyte identification in complex norisoprenoid profiles where multiple structurally related compounds co-exist.

• [1] Scharf, S., et al. (2026). Development of an Assay for C13-Norisoprenoid Analysis in Riesling Wine and Its Application to Simulated Aging by Acidic Hydrolysis Using Response Surface Methodology. Analytica, 7(2), 29. View Source

Purity and Isotopic Enrichment Specifications

β-Damascenone-d4 is commercially available with a specified minimum purity of 95% and is supplied as a white to off-white solid . This purity specification meets the acceptance criteria for use as an internal standard in SIDA methods validated for norisoprenoid quantification . In contrast, the unlabeled β-damascenone reference standard (CAS: 23726-93-4) serves as a calibration standard but cannot function as an internal standard due to co-elution and lack of mass differentiation . The deuterium labeling at the C-3, C-4 positions of the but-2-en-1-one moiety yields a molecular ion at m/z 194, providing a clean +4 Da mass shift with minimal isotopic overlap from the native analyte.

Purity & Isotopic Enrichment

Supplier data

Purity ≥95%

Meets internal standard acceptance criteria for SIDA methods

Unlabeled standard cannot function as ISTD; +4 Da mass shift confirmed

Evidence Dimension	Product Purity and Isotopic Integrity
Target Compound Data	Purity ≥95%; molecular formula C13H14D4O; MW 194.31
Comparator Or Baseline	Unlabeled β-damascenone (CAS 23726-93-4): purity ≥95%; MW 190.28
Quantified Difference	Isotopic enrichment: +4 Da mass shift enabling baseline mass spectrometric resolution; unlabeled standard cannot function as internal standard
Conditions	Commercial analytical reference material specifications

Why This Matters

Procurement of β-damascenone-d4 with documented purity ≥95% ensures compliance with method validation requirements for internal standard use, whereas unlabeled β-damascenone, despite comparable purity, is functionally unsuitable for the same analytical role.

β-Damascenone-d4 Application Scenarios

SIDA-SPME-GC-MS Quantification in Wine and Must

β-Damascenone-d4 is employed as the deuterated internal standard in HS-SPME-GC-MS methods for the accurate quantification of β-damascenone across diverse wine matrices. This application is supported by a validated calibration range of 0.1–10.5 µg/L [1]. The use of β-damascenone-d4 specifically corrects for ethanol content-dependent extraction variability observed in SPME sampling, a matrix effect that non-deuterated internal standards fail to adequately compensate for [2].

C13-Norisoprenoid Profiling in Beverages

In comprehensive norisoprenoid profiling assays targeting over 40 C13 compounds in Riesling wine and other alcoholic beverages, β-damascenone-d4 serves as the designated internal standard for β-damascenone within a panel that includes d6-TDN, d5-vitispiranes, and d3-β-ionone [1]. This multi-analyte approach enables relative quantification across the norisoprenoid family, with β-damascenone-d4 providing the exact isotopic homologue necessary for accurate correction of its specific target analyte [2].

Method Validation and Laboratory Accreditation Compliance

β-Damascenone-d4 with documented purity ≥95% supports compliance with method validation requirements for ISO/IEC 17025 accredited food and beverage testing laboratories [1]. The deuterated internal standard enables traceable quantification of β-damascenone using SIDA, a technique recognized for its superior accuracy relative to external standard calibration methods [2].

Application

Selection Property

Validation Focus

SIDA-SPME-GC‑MS quantification in wine

Co‑eluting deuterated ISTD

Matrix‑corrected quantification across ethanol levels

C13‑norisoprenoid profiling in beverages

Exact isotopic homologue for SRM

Unambiguous analyte assignment in multi‑analyte panel

Method validation and lab accreditation

Documented purity ≥95%

Compliance with ISO/IEC 17025 requirements review

• [1] Birk, F., et al. (2024). Aroma Potential of German Riesling Winegrapes during Late-Stage Ripening. Beverages, 10(3), 77. View Source
• [2] Petrozziello, M., et al. (2012). Quantification by solid phase micro extraction and stable isotope dilution assay of norisoprenoid compounds in red wines obtained from Piedmont rare varieties. Food Chemistry, 135(4), 2483–2489. View Source